Calcium fumarate

Specification

• CAS No.: 19855-56-2
• Molecular Formula: C4H2CaO4
• Molecular Weight: 154.13
• IUPAC Name: calcium;(E)-but-2-enedioate
• Standard InChI: InChI=1S/C4H4O4.Ca/c5-3(6)1-2-4(7)8;/h1-2H,(H,5,6)(H,7,8);/q;+2/p-2/b2-1+
• SMILES: C(=CC(=O)[O-])C(=O)[O-].[Ca+2]

Introduction

Chemical Structure and Properties

Molecular Composition and Structure

Calcium fumarate is a calcium salt of fumaric acid with the chemical formula Ca(C₂H₂(COO)₂) or (OOC-CH=CH-COO)Ca. It can also be expressed as C₄H₂O₄.Ca. The compound represents an important class of metal-organic coordination compounds, where calcium ions are coordinated with the carboxylate groups of the fumarate anion.

The molecular structure features the distinctive trans configuration of the fumarate component, with the chemical bond arrangement creating unique three-dimensional networks in crystalline form. This structural arrangement contributes significantly to its physical and mechanical properties.

Physical and Chemical Properties

Calcium fumarate appears as white granules with specific physicochemical characteristics that make it suitable for various applications. The key properties of calcium fumarate are summarized in Table 1.

Table 1: Physical and Chemical Properties of Calcium Fumarate

Property	Value/Description
Molecular Formula	Ca(C₂H₂(COO)₂) or C₄H₂O₄.Ca
CAS Number	19855-56-2
EC Number	243-376-3
E Number	E367
Molecular Weight	154.134 g/mol
Appearance	White granules
Stereochemistry	Achiral
Optical Activity	None
Defined Stereocenters	0/0
E/Z Centers	1
Charge	0

The compound's InChI Key is HDRTWMBOUSPQON-TYYBGVCCSA-L, with the SMILES notation represented as [Ca++].[O-]C(=O)\C=C\C([O-])=O. These identifiers provide standardized chemical information for database searching and compound identification in research contexts.

Synthesis and Preparation Methods

Standard Preparation Techniques

The preparation of calcium fumarate typically involves the reaction between fumaric acid and calcium-containing compounds. The general approach involves creating a suspension of fumaric acid in water and introducing a calcium base, followed by controlled reaction conditions to yield the desired product.

One standard method begins with suspending fumaric acid in water, adding calcium base, and heating the mixture to temperatures between 70-90°C with vigorous stirring until complete solubilization occurs. This reaction typically requires 2-8 hours, after which the solution is concentrated under reduced pressure.

Rapidly Solubilized Calcium Fumarate

A patented process for preparing rapidly solubilized calcium fumarate offers enhanced dissolution properties for specific applications. This method involves:

• Preparing a slurry of fumaric acid and water

• Combining with a calcium-containing base under high shear conditions

• Maintaining temperatures below 160°F (approximately 71°C)

• Quenching the reaction when at least half of the fumaric acid is neutralized

• Maintaining a mole ratio of calcium to fumarate ranging from 1:2 to about 1:1

• Drying the resulting mixture

This specialized preparation technique produces calcium fumarate with improved solubility characteristics, making it advantageous for applications requiring rapid dissolution.

L-carnitine Calcium Fumarate Synthesis

A specialized derivative, L-carnitine calcium fumarate, represents an advanced formulation with enhanced nutritional properties. The synthesis involves suspending fumaric acid in water, adding calcium hydroxide, heating to 70°C with vigorous stirring until complete solubilization, and allowing the reaction to proceed for several hours. After concentration under reduced pressure, the dried calcium fumarate is suspended in ethanol, combined with L-carnitine, and reacted at 60-70°C for approximately 3 hours.

The final product is obtained through filtration and drying, resulting in a uniform powder with good fluidity, non-hygroscopicity, and enhanced water solubility. The L-carnitine calcium fumarate demonstrates a solubility of 1.8g/100mL water and a calcium content of approximately 6.76%.

Mechanical Properties and Physical Characteristics

Crystallographic and Mechanical Analysis

Research on calcium fumarate trihydrate, a one-dimensional coordination polymer considered for food and beverage enrichment, has revealed important mechanical properties through nanoindentation and high-pressure X-ray diffraction studies with single crystals.

Table 2: Mechanical Properties of Calcium Fumarate Trihydrate

These mechanical properties demonstrate significant anisotropy, meaning they vary depending on the crystallographic direction. This behavior can be attributed to the directionality of the inorganic Ca-O-Ca chain and hydrogen bonding, as well as the orientation of the fumarate ligands within the crystal structure.

Pharmaceutical Relevance

The mechanical properties of calcium fumarate trihydrate position it between small molecule drug crystals and inorganic pharmaceutical ingredients in terms of elastic recovery. The bulk modulus of approximately 20 GPa indicates moderate compressibility, which has important implications for tablet formulation processes.

The combined use of nanoindentation and high-pressure X-ray diffraction techniques provides complementary insights into the critical mechanical properties related to tableting applications, making this research particularly valuable for pharmaceutical development involving calcium fumarate as an ingredient.

Nutritional and Bioavailability Studies

Calcium Absorption Research

A significant study comparing calcium absorption from various calcium salts, including calcium fumarate, provides important insights into the bioavailability of this compound. The research utilized intrinsically labeled ⁴⁵Ca salts orally administered to Sprague-Dawley rats, with fractional absorption determined using the femur uptake model.

Table 3: Comparative Calcium Absorption from Different Calcium Salts

Calcium Salt	Fractional Absorption	Statistical Significance
Calcium Fumarate	0.27-0.30	No significant difference (p > 0.05)
Calcium Citrate Malate	0.27-0.30	No significant difference (p > 0.05)
Calcium Citrate	0.27-0.30	No significant difference (p > 0.05)
Calcium Carbonate	0.27-0.30	No significant difference (p > 0.05)
Calcium Malate Fumarate	0.27-0.30	No significant difference (p > 0.05)

The results demonstrated that calcium from calcium fumarate and calcium malate fumarate is absorbed equally well compared to other common calcium sources used in foods, beverages, and supplements. This finding is particularly important for nutritional applications, confirming that calcium fumarate represents an effective calcium source with comparable bioavailability to established calcium compounds.

Nutritional Implications

The comparable absorption profile of calcium fumarate to other calcium salts supports its use in nutritional supplementation and food fortification. These research findings indicate that calcium fumarate can serve as a viable alternative to more commonly used calcium compounds, potentially offering advantages in specific formulations based on its unique physical and chemical properties.

Applications and Uses

Nutritional Supplementation

Calcium fumarate serves as an effective dietary supplement for calcium fortification. It may be used to treat conditions caused by low calcium levels, including:

• Bone loss (osteoporosis)

• Weak bones (osteomalacia/rickets)

• Decreased activity of the parathyroid gland (hypoparathyroidism)

• Certain muscle diseases (latent tetany)

The compound is particularly valuable for specific populations requiring calcium supplementation, such as pregnant women, nursing mothers, postmenopausal women, and individuals taking medications that may affect calcium metabolism (including phenytoin, phenobarbital, or prednisone).

Food Industry Applications

In the food industry, calcium fumarate functions as:

• An acidity regulator

• A pH control agent

• A calcium source for mineral enrichment in food products

• A nutritional additive for calcium fortification

Its official designation as food additive E367 reflects its regulatory approval for use in food products. The U.S. Food and Drug Administration classifies calcium fumarate as a dietary and nutritional additive under regulation 21CFR§172.350, indicating its established safety profile for food applications.

Advanced Applications

Recent developments have explored calcium fumarate in specialized applications:

• Solar energy applications requiring non-aqueous solubility

• Water treatment applications

• Pharmaceutical tablet formulations, leveraging its mechanical properties

• L-carnitine calcium fumarate as an enhanced nutritional formulation

The L-carnitine calcium fumarate formulation combines the benefits of calcium with L-carnitine's functions in maintaining cell survival, contributing to nerve conduction, immune system maintenance, blood coagulation, metabolism, muscle contraction, and heart cell nourishment.

Specialized Derivatives

L-carnitine Calcium Fumarate

L-carnitine calcium fumarate represents a specialized derivative with enhanced nutritional properties. This formulation combines the calcium benefits of calcium fumarate with the physiological functions of L-carnitine, creating a compound with applications beyond standard calcium supplementation.

The L-carnitine calcium fumarate formulation demonstrates favorable physical characteristics, including:

• Good fluidity as a uniform powder (>98% smaller than 40 mesh size)

• Non-hygroscopicity (no caking or sticking at 25°C and 60-65% relative humidity after 24 hours)

• Enhanced water solubility (1.8g/100mL water)

• Calcium content of approximately 6.76%

These properties make L-carnitine calcium fumarate particularly suitable for specialized nutritional applications requiring stable, easily dispersible calcium formulations with additional physiological benefits.